Cas no 2137840-21-0 (rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide)

• Product Name: rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide
• CAS No: 2137840-21-0
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 5837506
• PubChem ID: 165947495
• Update Time: 2025-07-09

rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-714594
• 2137840-21-0
• rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide

• Inchi： 1S/C11H21N3O2/c1-16-7-5-13-11(15)14-6-3-9-2-4-12-10(9)8-14/h9-10,12H,2-8H2,1H3,(H,13,15)/t9-,10+/m0/s1
• InChI Key： CBIPSZSGRRBTHO-VHSXEESVSA-N
• SMILES： O=C(NCCOC)N1CC[C@@H]2CCN[C@@H]2C1

Computed Properties

• Exact Mass: 227.16337692g/mol
• Monoisotopic Mass: 227.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 53.6Ų

Additional information on rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide

Professional Introduction to Rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide (CAS No. 2137840-21-0)

Rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its Chemical Abstracts Service (CAS) number 2137840-21-0, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a pyrrolopyridine core and an amide functional group, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The pyrrolopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. This compound's molecular framework incorporates an octahydro moiety, which contributes to its lipophilicity and potential membrane permeability, crucial factors for drug bioavailability. The presence of the amide group at the 6-position further enhances its pharmacological potential by enabling hydrogen bonding interactions with biological receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide has been investigated for its potential role in modulating enzymes and receptors involved in neurological disorders. Studies have demonstrated that derivatives of this compound can exhibit significant affinity for certain neurotransmitter receptors, suggesting their utility in the development of novel treatments for conditions such as depression and anxiety.

The 2-methoxyethyl side chain attached to the nitrogen atom of the amide group plays a critical role in determining the compound's pharmacokinetic properties. This substituent enhances solubility while maintaining adequate lipophilicity, which is essential for effective drug delivery. The stereochemistry at the 3aR and 7aR positions is particularly important, as it influences the compound's binding affinity and selectivity. The precise three-dimensional arrangement of these chiral centers ensures optimal interaction with biological targets, minimizing off-target effects.

Advances in computational chemistry have enabled researchers to predict the binding modes of Rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide to various proteins with high accuracy. Molecular docking studies have revealed that this compound can bind effectively to enzymes such as cytochrome P450 family members, which are involved in drug metabolism. Understanding these interactions is crucial for designing drugs with improved metabolic stability and reduced side effects.

The development of novel pharmaceuticals often involves iterative optimization of lead compounds to enhance their efficacy and safety profiles. Rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide serves as a valuable starting point for generating analogs with improved properties. By modifying substituents such as the 2-methoxyethyl group or exploring different stereochemical configurations, researchers can fine-tune the compound's biological activity. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes in the molecular structure affect pharmacological outcomes.

In vitro and in vivo studies have begun to elucidate the mechanism of action of Rac-(3aR,7aR)-N-(2-methoxyethyl)-octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxamide. Preliminary findings suggest that this compound may exert its effects by inhibiting specific enzymatic pathways or modulating receptor signaling. For instance, it has been observed to reduce the activity of enzymes implicated in inflammation and pain perception. These findings hold promise for the development of new therapeutic strategies targeting chronic inflammatory conditions.

The synthesis of Rac-(3aR,7aR-N-(
2
methoxyethyl)
octahydro
1H
pyrrolo
[br/>2
3
c]
pyridine
6
carboxamide) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves complex transformations such as cyclization reactions and stereoselective functionalization steps. Advanced synthetic methodologies have been employed to ensure high yields and purity levels throughout the process. These methodologies include transition-metal-catalyzed reactions and asymmetric synthesis techniques, which are critical for achieving the desired stereochemical configuration.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Rac-(
3aR
,
7aR)
N(
2
methoxyethyl)
octahydro
1H
pyrrolo
(
2

3c]
pyridine
6
carboxamide) exemplifies the kind of innovative molecules that are being explored as potential treatments for various diseases. Its unique structural features make it a compelling candidate for further investigation in both academic and industrial settings.

In conclusion, Rac-(
3aR,
7aR)
N(
2
methoxyethyl)
octahydro
1H
pyrrolo[
23c]
pyridine
6carboxamide is a structurally complex and biologically active molecule with significant potential in pharmaceutical applications. Its development represents a testament to the ongoing advancements in medicinal chemistry and synthetic organic chemistry. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.